Cas no 2227953-71-9 ((2R)-3-methylhexan-2-ol)

• Product Name: (2R)-3-methylhexan-2-ol
• CAS No: 2227953-71-9
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 6170233
• PubChem ID: 88692749
• Update Time: 2025-10-30

(2R)-3-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-methylhexan-2-ol
• 2227953-71-9
• EN300-1784338
• SCHEMBL10927344

• Inchi： 1S/C7H16O/c1-4-5-6(2)7(3)8/h6-8H,4-5H2,1-3H3/t6?,7-/m1/s1
• InChI Key： IRLSKJITMWPWNY-COBSHVIPSA-N
• SMILES： O[C@H](C)C(C)CCC

Computed Properties

• Exact Mass: 116.120115130g/mol
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-3-methylhexan-2-ol

(2R)-3-methylhexan-2-ol (CAS No. 2227953-71-9): A Comprehensive Overview

(2R)-3-methylhexan-2-ol (CAS No. 2227953-71-9) is a chiral alcohol that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₇H₁₆O and a molecular weight of 116.20 g/mol. The chiral center at the second carbon atom imparts enantiomeric specificity, making it a valuable building block for the synthesis of optically active compounds.

The synthesis of (2R)-3-methylhexan-2-ol has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the asymmetric reduction of 3-methylhexan-2-one using chiral catalysts or enzymes. For instance, a recent study published in the Journal of Organic Chemistry described the use of a ruthenium-based catalyst to achieve high enantiomeric excess (ee) values, demonstrating the efficiency and scalability of this method for industrial applications.

In the pharmaceutical industry, (2R)-3-methylhexan-2-ol has shown promise as an intermediate in the synthesis of bioactive molecules. Its chiral nature allows for the preparation of enantiomerically pure drugs, which can exhibit improved pharmacological properties compared to their racemic counterparts. For example, a research group at the University of California, San Francisco, utilized (2R)-3-methylhexan-2-ol as a key intermediate in the synthesis of a novel anti-inflammatory agent that demonstrated enhanced efficacy in preclinical trials.

Beyond pharmaceuticals, (2R)-3-methylhexan-2-ol has also found applications in materials science. Its hydroxyl group can be readily functionalized to produce a variety of derivatives with tailored properties. One notable application is in the development of chiral surfactants and emulsifiers, which are essential for formulating stable and effective cosmetic and personal care products. A study published in Langmuir reported that (2R)-3-methylhexan-2-ol-derived surfactants exhibited superior performance in terms of surface tension reduction and emulsion stability compared to traditional surfactants.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent research has focused on assessing the biodegradability and ecotoxicity of (2R)-3-methylhexan-2-ol. A study conducted by researchers at the University of Michigan found that (2R)-3-methylhexan-2-ol is readily biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly. This finding supports its potential as a sustainable alternative to less environmentally friendly compounds.

The safety profile of (2R)-3-methylhexan-2-ol has also been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at typical exposure levels, with no significant acute or chronic toxicity observed. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure workplace safety and compliance with regulatory guidelines.

In conclusion, (2R)-3-methylhexan-2-ol (CAS No. 2227953-71-9) is a versatile and valuable compound with a wide range of applications across multiple industries. Its unique chemical properties, particularly its chirality, make it an attractive choice for the synthesis of enantiomerically pure compounds with enhanced biological activity or functional performance. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry and related fields.